Cas no 1260893-03-5 (1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine)

• Product Name: 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• CAS No: 1260893-03-5
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6584904
• PubChem ID: 117116139
• Update Time: 2025-11-03

1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• 1260893-03-5
• EN300-1937203
• 1-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}cyclopropan-1-amine

• Inchi： 1S/C11H11F4N/c12-9-4-7(6-10(16)1-2-10)3-8(5-9)11(13,14)15/h3-5H,1-2,6,16H2
• InChI Key： BMNXDPBCSFJRPV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)CC1(CC1)N

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine

1-{3-Fluoro-5-(Trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1260893-03-5): An Overview

1-{3-Fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1260893-03-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFMPMCPA, is characterized by its unique structural features, which include a cyclopropane ring and a fluorinated aryl group. These features contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research settings.

The chemical structure of TFMPMCPA is particularly noteworthy due to its combination of a cyclopropane ring and a 3-fluoro-5-(trifluoromethyl)phenylmethyl substituent. The cyclopropane ring, known for its high reactivity and strain, can influence the compound's biological activity and pharmacokinetic properties. The presence of the fluorine atoms, especially in the aryl group, can enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have explored the potential of TFMPMCPA as a lead compound for the development of novel therapeutic agents. One area of focus has been its interaction with specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that TFMPMCPA exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are key targets for treating various diseases, including neurological disorders and cancer.

In addition to its receptor-binding properties, TFMPMCPA has shown promise in modulating enzyme activity. A study in Bioorganic & Medicinal Chemistry Letters (2021) reported that TFMPMCPA can inhibit specific kinases involved in cell signaling pathways, suggesting its potential as an anti-inflammatory or anti-cancer agent. The ability to selectively target these enzymes without affecting other critical cellular processes is a significant advantage in drug development.

The pharmacokinetic profile of TFMPMCPA has also been a subject of interest. Preliminary data from preclinical studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are essential for ensuring that the compound reaches its intended target site in sufficient concentrations and remains active for an appropriate duration. Further optimization through structural modifications may enhance these properties even further.

Clinical trials are currently underway to evaluate the safety and efficacy of TFMPMCPA. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. However, more extensive studies are needed to fully assess its therapeutic potential and identify any potential side effects or contraindications.

In conclusion, 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1260893-03-5) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique structural features and promising biological activities make it a valuable lead compound for the development of novel therapeutic agents. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.